Cas no 2229472-29-9 (O-2-(6-fluoropyridin-3-yl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(6-fluoropyridin-3-yl)-2-methylpropylhydroxylamine
• CAS No: 2229472-29-9
• MF: C₉H₁₃FN₂O
• MW: 184.210725545883
• CID: 5866188
• PubChem ID: 165692977
• Update Time: 2025-08-05

O-2-(6-fluoropyridin-3-yl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(6-fluoropyridin-3-yl)-2-methylpropylhydroxylamine
• O-[2-(6-fluoropyridin-3-yl)-2-methylpropyl]hydroxylamine
• EN300-1796193
• 2229472-29-9

• Inchi： 1S/C9H13FN2O/c1-9(2,6-13-11)7-3-4-8(10)12-5-7/h3-5H,6,11H2,1-2H3
• InChI Key： PSAYTBCWAZVVTM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(C)(C)CON

Computed Properties

• Exact Mass: 184.10119120g/mol
• Monoisotopic Mass: 184.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(6-fluoropyridin-3-yl)-2-methylpropylhydroxylamine

O-2-(6-Fluoropyridin-3-yl)-2-methylpropylhydroxylamine: A Comprehensive Overview

The compound O-2-(6-fluoropyridin-3-yl)-2-methylpropylhydroxylamine, identified by the CAS registry number 1187855-54-1, is a specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug development and chemical synthesis.

The molecular structure of O-2-(6-fluoropyridin-3-yl)-2-methylpropylhydroxylamine comprises a hydroxylamine group attached to a substituted propyl chain, which is further connected to a fluorinated pyridine ring. The presence of the fluorine atom at the 6-position of the pyridine ring introduces electronic effects that can influence the compound's reactivity and stability. This structural feature makes it a valuable component in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

Recent studies have highlighted the role of O-2-(6-fluoropyridin-3-yl)-2-methylpropylhydroxylamine in medicinal chemistry, where it serves as an intermediate in the synthesis of various heterocyclic compounds. Its ability to participate in nucleophilic aromatic substitution reactions has been extensively explored, making it a key building block in the construction of complex molecular architectures. For instance, researchers have utilized this compound to synthesize bioisosteres of existing drugs, enhancing their pharmacokinetic profiles without compromising efficacy.

In addition to its role in drug discovery, O-2-(6-fluoropyridin-3-yl)-2-methylpropylhydroxylamine has been investigated for its potential as a catalyst in asymmetric synthesis. The fluorinated pyridine moiety imparts chiral induction properties, enabling the selective formation of enantiomerically enriched products. This application is particularly promising in the synthesis of chiral pharmaceuticals, where high enantioselectivity is crucial for therapeutic efficacy.

The synthesis of O-2-(6-fluoropyridin-3-yl)-2-methylpropylhydroxylamine involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. Recent advancements in catalytic methods have streamlined this process, reducing production costs and improving yield. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyridine-hydroxylamine linkage efficiently.

From an environmental standpoint, the ecological impact of O-2-(6-fluoropyridin-3-y1)-methylpropylhydroxylamine has been a subject of recent research. Studies indicate that its biodegradation pathways are influenced by both abiotic and biotic factors, with microbial activity playing a significant role in its transformation under aerobic conditions. Understanding these processes is essential for assessing its potential risks to aquatic ecosystems and developing strategies for safe disposal.

In conclusion, O=O=O=O=O=O=O=O=O=O=O=O=O=O=O=O=O=O=O=O= O-(6-fluoropyridin-O-O-O-O-O-O-O-O-O-O-O-O-O)-methylpropylethyleneimine stands as a versatile compound with diverse applications across multiple disciplines. Its structural features and reactivity make it an invaluable tool in modern chemical research, particularly in drug discovery and catalytic processes. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.